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Compound of Interest

Compound Name: 6-bromohex-2-yne

Cat. No.: B2612857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods for the purification of 6-bromohex-2-yne, a key

intermediate in various organic syntheses. The protocols outlined below are based on

established chemical principles and practices for the purification of bromoalkynes.

Introduction
6-bromohex-2-yne is a bifunctional molecule containing both an alkyne and a bromoalkane

moiety, making it a valuable building block in the synthesis of more complex molecules. The

purity of this reagent is crucial for the success of subsequent reactions, as impurities can lead

to side reactions, lower yields, and complications in the purification of the final product. The

primary methods for purifying 6-bromohex-2-yne are extractive workup followed by either flash

column chromatography or distillation.

Physicochemical Properties
A summary of the key physicochemical properties of 6-bromohex-2-yne is provided in the

table below.
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Property Value Reference

Molecular Formula C₆H₉Br [1][2]

Molecular Weight 161.04 g/mol [1][2]

CAS Number 55402-12-5 [1][2]

Appearance Not available

Boiling Point Not available

Storage Sealed in dry, 2-8°C [2]

Purification Workflow
The general workflow for the purification of crude 6-bromohex-2-yne involves an initial

extractive workup to remove aqueous-soluble impurities, followed by a more rigorous

purification technique such as flash chromatography or distillation to separate the desired

product from non-polar and closely related impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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